rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

• IUPAC Name: (3S,4R)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride
• InChI: InChI=1S/C17H17ClFNO2S/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)23(19,21)22)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2/t16-,17+/m0/s1
• InChI Key: NXHBAZUZPVKCDC-DLBZAZTESA-N
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)S(=O)(=O)F)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1[C@H]([C@@H](CN1CC2=CC=CC=C2)S(=O)(=O)F)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClFNO2S
• Molecular Weight: 353.8 g/mol

Description

Rac-(3R,4S)-1-benzyl-4-(4-chlorophenyl)pyrrolidine-3-sulfonyl fluoride (also known as BCPF) is a novel and versatile fluorophore that has recently been developed for use in a variety of scientific research applications. BCPF is a small molecule with a unique structure that contains both an aromatic ring and a pyrrolidine ring, making it ideal for use in a variety of biochemical and physiological studies. BCPF is a highly efficient fluorophore, with a high quantum yield, a high extinction coefficient, and a long fluorescence lifetime. Furthermore, BCPF is a highly stable molecule, making it suitable for long-term experiments.

Scientific Research Applications

BCPF has been used in a variety of scientific research applications, including fluorescence microscopy, fluorescence spectroscopy, and fluorescence imaging. BCPF has been used to study the structure and dynamics of proteins and other biological molecules, as well as to detect and quantify biological molecules, such as DNA and proteins. BCPF has also been used to study the interactions between proteins and other molecules, as well as to study the effects of drugs on biological systems.

Mechanism of Action

BCPF works by absorbing light at a specific wavelength and then emitting light at a longer wavelength. This emission is what is detected by the instrument used to measure the fluorescence. The wavelength of the emitted light depends on the structure of the molecule, as well as the environment in which it is placed.
Biochemical and Physiological Effects
BCPF has been used to study a variety of biochemical and physiological processes, including the folding and unfolding of proteins, the binding of proteins to other molecules, and the effects of drugs on biological systems. BCPF has also been used to study the structure and dynamics of proteins, as well as to detect and quantify proteins and other molecules.

Advantages and Limitations for Lab Experiments

BCPF has a number of advantages for use in lab experiments. BCPF is a highly stable molecule, making it suitable for long-term experiments. Furthermore, BCPF is a highly efficient fluorophore, with a high quantum yield, a high extinction coefficient, and a long fluorescence lifetime. On the other hand, BCPF is not suitable for imaging in living cells, as it is not able to pass through cell membranes.

Future Directions

BCPF has a number of potential applications in the future. It can be used to study the structure and dynamics of proteins and other biological molecules, as well as to detect and quantify biological molecules. BCPF can also be used to study the interactions between proteins and other molecules, as well as to study the effects of drugs on biological systems. In addition, BCPF can be used to study the folding and unfolding of proteins, as well as to study the structure and dynamics of proteins. Finally, BCPF can be used to study the effects of drugs on biological systems, as well as to detect and quantify proteins and other molecules.

Synthesis Methods

BCPF is synthesized from the reaction of 4-chlorophenol and 1-benzyl-3-pyrrolidine-3-sulfonyl chloride in the presence of a base, such as sodium hydroxide. The reaction is carried out in aprotic solvents and yields BCPF in high yields.